Cas no 615280-93-8 (2-(4-tert-butylphenoxy)methyl-1-3-(4-methylphenoxy)propyl-1H-1,3-benzodiazole)

• Product Name: 2-(4-tert-butylphenoxy)methyl-1-3-(4-methylphenoxy)propyl-1H-1,3-benzodiazole
• CAS No: 615280-93-8
• MF: C₂₈H₃₂N₂O₂
• MW: 428.565887451172
• CID: 6019975
• PubChem ID: 3848445
• Update Time: 2025-10-29

2-(4-tert-butylphenoxy)methyl-1-3-(4-methylphenoxy)propyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-tert-butylphenoxy)methyl-1-3-(4-methylphenoxy)propyl-1H-1,3-benzodiazole
• 2-((4-(tert-butyl)phenoxy)methyl)-1-(3-(p-tolyloxy)propyl)-1H-benzo[d]imidazole
• 2-[(4-tert-butylphenoxy)methyl]-1-[3-(4-methylphenoxy)propyl]-1H-benzimidazole
• 1H-Benzimidazole, 2-[[4-(1,1-dimethylethyl)phenoxy]methyl]-1-[3-(4-methylphenoxy)propyl]-
• 2-[(4-tert-butylphenoxy)methyl]-1-[3-(4-methylphenoxy)propyl]benzimidazole
• AKOS001139005
• F1343-0053
• 615280-93-8
• Z57369898
• 2-[(4-tert-butylphenoxy)methyl]-1-[3-(4-methylphenoxy)propyl]-1H-1,3-benzodiazole

• Inchi： 1S/C28H32N2O2/c1-21-10-14-23(15-11-21)31-19-7-18-30-26-9-6-5-8-25(26)29-27(30)20-32-24-16-12-22(13-17-24)28(2,3)4/h5-6,8-17H,7,18-20H2,1-4H3
• InChI Key： SXETYYYHJMPVEG-UHFFFAOYSA-N
• SMILES： C1(COC2=CC=C(C(C)(C)C)C=C2)N(CCCOC2=CC=C(C)C=C2)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 428.246378268g/mol
• Monoisotopic Mass: 428.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 36.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(4-tert-butylphenoxy)methyl-1-3-(4-methylphenoxy)propyl-1H-1,3-benzodiazole

Comprehensive Overview of 2-(4-tert-butylphenoxy)methyl-1-3-(4-methylphenoxy)propyl-1H-1,3-benzodiazole (CAS No. 615280-93-8)

The chemical compound 2-(4-tert-butylphenoxy)methyl-1-3-(4-methylphenoxy)propyl-1H-1,3-benzodiazole, identified by its CAS No. 615280-93-8, is a specialized organic molecule with a unique structural configuration. This compound belongs to the benzodiazole family, which is known for its diverse applications in materials science, pharmaceuticals, and industrial chemistry. The presence of both tert-butylphenoxy and methylphenoxy groups in its structure enhances its stability and reactivity, making it a subject of interest for researchers and industry professionals alike.

In recent years, the demand for advanced benzodiazole derivatives has surged due to their potential in photovoltaic materials and organic electronics. The compound 615280-93-8 is particularly noteworthy for its ability to act as a light-emitting diode (LED) enhancer and a photoactive layer in organic solar cells. These applications align with the global shift toward sustainable energy solutions, a topic that dominates current scientific and industrial discourse. Researchers are actively exploring how this compound can contribute to the development of next-generation OLEDs and flexible electronics.

Another area of growing interest is the compound's potential in pharmaceutical intermediates. While not a drug itself, 2-(4-tert-butylphenoxy)methyl-1-3-(4-methylphenoxy)propyl-1H-1,3-benzodiazole may serve as a building block for synthesizing bioactive molecules. Its structural complexity allows for modifications that could lead to novel therapeutic agents, particularly in the fields of anti-inflammatory and antioxidant research. This aligns with the increasing consumer focus on health and wellness, as well as the pharmaceutical industry's push for innovative drug discovery.

From a synthetic chemistry perspective, the compound's CAS No. 615280-93-8 is often referenced in studies involving cross-coupling reactions and catalysis. Its synthesis typically involves palladium-catalyzed or copper-mediated processes, which are central to modern green chemistry initiatives. These methods are favored for their efficiency and reduced environmental impact, addressing the broader societal demand for eco-friendly chemical processes.

In industrial settings, 615280-93-8 is valued for its role in polymer stabilization and UV protection. The tert-butylphenoxy moiety, in particular, contributes to its effectiveness as a light stabilizer in plastics and coatings. This application is critical for industries aiming to enhance the durability of materials exposed to harsh environmental conditions, such as automotive coatings and construction materials.

As the scientific community continues to explore the versatility of 2-(4-tert-butylphenoxy)methyl-1-3-(4-methylphenoxy)propyl-1H-1,3-benzodiazole, its relevance in cutting-edge research and industrial innovation remains undeniable. Whether in renewable energy, advanced materials, or pharmaceutical development, this compound exemplifies the intersection of chemistry and modern technology. Its study not only advances scientific knowledge but also addresses pressing global challenges, making it a cornerstone of contemporary chemical research.